N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C17H18N2O4S/c1-10-4-6-13(20)12(8-10)18-17(24)19-16(21)11-5-7-14(22-2)15(9-11)23-3/h4-9,20H,1-3H3,(H2,18,19,21,24)
• InChI Key: KLHRZOHXQHLJJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol

Description

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide, also known as HMB-45, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide involves the binding of the compound to the gp100 protein, which is expressed on the surface of melanoma cells. This binding allows for the selective detection and targeting of melanoma cells.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide has been shown to have minimal toxicity and does not affect the viability of normal cells. This property makes it an ideal candidate for use in cancer research and diagnosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide is its high specificity for melanoma cells, which allows for the selective detection and targeting of these cells. However, the use of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide is limited to melanoma cells and cannot be applied to other types of cancer cells.

Future Directions

There are several future directions for the use of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide in scientific research. One potential application is in the development of targeted therapies for melanoma. N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide could be used as a tool to identify and target melanoma cells, leading to more effective and personalized treatments for patients. Additionally, N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide could be used in the development of diagnostic tools for other types of cancer, by identifying other proteins that are selectively expressed on the surface of cancer cells.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide involves the reaction between 2-hydroxy-5-methylbenzenesulfonamide and 3,4-dimethoxybenzoyl chloride in the presence of triethylamine and carbon disulfide. The product is obtained as a yellow crystalline powder.

Scientific Research Applications

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide has been extensively studied for its potential applications in cancer research. It has been found to selectively bind to a protein called gp100, which is expressed in melanoma cells. This property has made N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-3,4-dimethoxybenzamide a valuable tool for the detection and diagnosis of melanoma.